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Compound of Interest

Compound Name: 2-Chloro-3-ethyl-6-fluoroquinoline
CAS No.: 1031928-06-9
Cat. No.: B13707652
Get Quote
. J

Executive Summary & Chemical Profile[1]

2-Chloro-3-ethyl-6-fluoroquinoline is a halogenated heterocyclic organic compound.[1][2] In
the context of drug development—Ilikely as a scaffold for antimalarial or antibiotic agents—it
presents specific disposal challenges due to its mixed halogen content (Chlorine and Fluorine)
and nitrogenous base structure.[1]

Unlike standard organic solvents, this compound cannot be treated as general non-
halogenated waste.[1] Improper disposal (e.g., open burning or drain disposal) risks the
release of hydrofluoric acid (HF) and hydrochloric acid (HCI) gas, as well as the contamination

of aquatic systems.[1]

Chemical Identity & Properties
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Property Detail

Chemical Class Halogenated Heterocycle (Quinoline derivative)

Chloro (C-Cl), Fluoro (C-F), Ethyl (-C2H5),

Functional Groups L i
Pyridine-like Nitrogen

Solid (typically off-white to yellow powder) or Oil

Physical State ) )
(depending on purity)

Weak Organic Base (pKb ~9-10 for quinoline

Acidity/Basicity ing)
ring

Halogenated Organic Waste (Strict Segregation

Waste Stream i
Required)

Hazard Identification & GHS Classification

While specific SDS data for this exact ethyl-variant may be proprietary, we apply the Structure-
Activity Relationship (SAR) principles from analogous 2-chloro-6-fluoroquinolines to establish
the safety baseline.[1]

H315: Causes skin irritation.[1][3][4][5]

e H319: Causes serious eye irritation.[1][3][6][7]
o H335: May cause respiratory irritation.[1][3][4][5][7]

e H410: Very toxic to aquatic life with long-lasting effects (Common for halogenated

aromatics).[1][8]

e Combustion Hazard: Thermal decomposition releases HF (Hydrofluoric Acid), HCI
(Hydrochloric Acid), and NOx (Nitrogen Oxides).[1][5]

Proper Disposal Procedures
Phase 1: Waste Segregation (The "Why" and "How")

Scientific Rationale: You must segregate this chemical from non-halogenated solvents (like
Acetone or Ethanol).[1] If mixed, the entire volume requires expensive halogen-specific
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incineration.[1] Furthermore, the fluorine content necessitates incineration facilities equipped
with wet scrubbers to neutralize HF emissions.[1]

Protocol:
« ldentify the Stream: Classify as Halogenated Organic Waste.[1]
o Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1]

o Avoid metal containers if the waste is acidic or if the compound has hydrolyzed, as HF
traces can corrode metal.[1]

e Liquid vs. Solid:
o If Solid: Dispose of in a dedicated solid waste drum lined with a 6-mil polyethylene bag.[1]

o If in Solution: Precipitate if possible, or dispose of the entire solution into the halogenated
solvent carboy.

Phase 2: Labeling & Storage

Every container must be labeled immediately upon the first addition of waste.[1]
e Label Text: "HAZARDOUS WASTE - Halogenated Organic."[1]
o Constituents: List "2-Chloro-3-ethyl-6-fluoroquinoline” explicitly. Do not use abbreviations.

e Hazard Checkbox: Mark "Toxic" and "Irritant.”[1]

Phase 3: Final Disposal Method

Authorized Method:High-Temperature Incineration with Flue Gas Scrubbing.[1]
e Mechanism: The compound is oxidized at >1000°C.[1]

e Scrubbing: The fluorine atoms convert to HF gas, which is immediately neutralized by a
caustic scrubber (typically NaOH) in the incinerator stack to form NaF (Sodium Fluoride)
salts, preventing atmospheric release.[1]
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Operational Workflows (Visualized)
Diagram 1: Waste Segregation Decision Tree

This logic ensures the compound never enters the wrong waste stream, preventing regulatory

violations.[1]

Waste Generation:
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Figure 1: Decision logic for segregating halogenated quinoline waste to ensure compliance with
RCRA and local environmental standards.
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Diagram 2: Emergency Spill Response

In the event of a benchtop spill, immediate containment is critical to prevent mucosal irritation.

[1]

1. Alert Personnel &
Don PPE (Nitrile + Goggles)

(Absorbent Pads/Vermiculite)

2. Contain Spill 3. Collect Material

4. Decontaminate Surface

(Soap + Water Wash)

Wipes/Rags

(Use Spark-proof tools)

< 5. Dispose as
lgl  Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing exposure and environmental release.

Compatibility & Storage Matrix

To prevent accidental reactions in the waste container, strictly adhere to this compatibility

matrix.

Chemical Group

Compatibility Status

Scientific Reasoning

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)

INCOMPATIBLE

Risk of violent oxidation of the

ethyl group and quinoline ring;

potential fire.[1]

Strong Acids (e.g., H2S04,

Will protonate the quinoline

nitrogen (exothermic).[1]

CAUTION T
HCI) Ensure slow addition if mixing
iS necessary.
Generally stable, but may
Strong Bases COMPATIBLE hydrolyze the halogen over
time.[1]
Low solubility, but safe to mix
Water COMPATIBLE _
in waste streams.[1]
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e PubChem.2-Chloro-6-fluoroquinoline (Analogous Structure Safety Data). National Library of
Medicine.[1] [Link]

¢ ScienceMadness Wiki.Proper Disposal of Chemicals: Halogenated Solvents.[1] [Link]

¢ Organic Syntheses.Working with Hazardous Chemicals: Halogenated Pyridines and
Quinolines.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
http://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
http://www.orgsyn.org/demo.aspx?prep=v101p0524
https://www.benchchem.com/product/b13707652?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
http://orgsyn.org/Content/pdfs/procedures/v101p0524.pdf
https://store.apolloscientific.co.uk/storage/msds/OR300519_msds.pdf
https://www.fishersci.ie/store/msds?partNumber=15415857&productDescription%3D250MG+2-Chloro-3-%28difluoromethyl%29quinoline%2C+97%25+250mg&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2330306&productDescription=2-CHLORO-6-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-IN-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-109629&DocumentType=MSD&DocumentId=109629_SDS_IE_EN.PDF&DocumentUID=399566&Language=EN&Country=IE&Origin=null
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15848~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:48:20~~2-Chloro-6-fluoroaniline~~
https://www.benchchem.com/product/b13707652/docs#safe-disposal-handling-of-2-chloro-3-ethyl-6-fluoroquinoline-1
https://www.benchchem.com/product/b13707652/docs#safe-disposal-handling-of-2-chloro-3-ethyl-6-fluoroquinoline-1
https://www.benchchem.com/product/b13707652/docs#safe-disposal-handling-of-2-chloro-3-ethyl-6-fluoroquinoline-1
https://www.benchchem.com/product/b13707652/docs#safe-disposal-handling-of-2-chloro-3-ethyl-6-fluoroquinoline-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13707652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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